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Compound of Interest

Compound Name: N-(3-Aminopropyl)morpholine

Cat. No.: B057628

An In-depth Technical Guide to the Safe Handling of N-(3-Aminopropyl)morpholine

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for all laboratory chemicals is paramount.
This guide provides a detailed overview of the safety data and handling precautions for N-(3-
Aminopropyl)morpholine (CAS No. 123-00-2), a versatile intermediate in organic synthesis.

Chemical Identification and Physical Properties

N-(3-Aminopropyl)morpholine is a colorless to pale yellow liquid with a mild amine-like odor.
[1] Itis highly soluble in water and miscible with many polar organic solvents.
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Property Value Source
Molecular Formula C7H16N20 [1112][3]
Molecular Weight 144.21 g/mol [1]
Melting Point -15 °C (lit.) [41[5][6]
Boiling Point 224 °C (lit.) [41[5][6]
Density 0.987 g/mL at 25 °C (lit.) [41[5]16]
Flash Point 98 °C (208.40 °F) [7]
Autoignition Temperature 250 °C (482.00 °F) [7]
Water Solubility Soluble [41[5]1[8]
pH ~12 (in water) [9]

Hazard Identification and Classification

N-(3-Aminopropyl)morpholine is classified as a hazardous chemical. It is corrosive and can
cause severe skin burns and eye damage.[1][2][7][8][9] It is also harmful if swallowed or in

contact with skin.

GHS Hazard Statements:

e H302: Harmful if swallowed[1]

e H312: Harmful in contact with skin[1]

o H314: Causes severe skin burns and eye damage[1]

e H318: Causes serious eye damage[1]

Toxicology Data

The toxicological profile of N-(3-Aminopropyl)morpholine has been evaluated in animal

studies.
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Test Species Route Value Source
LD50 Rat Oral 3560 mg/kg [2]
LD50 Rabbit Dermal 1230 ul/kg [2]

Note on Experimental Protocols: The provided safety data sheets cite the above toxicological
data but do not include detailed experimental methodologies. For comprehensive experimental
protocols, researchers should consult the primary toxicological literature.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Engineering Controls

e Use in a well-ventilated area, preferably in a fume hood, to keep airborne concentrations low.

[7]

e Ensure that an eyewash station and safety shower are readily accessible.[2][8]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7][8]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile, neoprene) and a lab coat or
other protective clothing to prevent skin contact.[7][8]

» Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an
appropriate cartridge for organic vapors.[7][8]

Storage

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.[2][7][8]

o Keep the container tightly closed when not in use.[7][8]

e The substance is air-sensitive and should be stored under an inert gas like nitrogen.[2][8]
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Emergency Procedures

In the event of exposure or a spill, immediate action is necessary.

First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][7]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[2][7]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[7][8]

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][7]

Accidental Release Measures

« |solate the spill area.[1]
o Wear appropriate personal protective equipment.[7]

o Absorb the spill with an inert material such as vermiculite, sand, or earth, and place it in a
suitable container for disposal.[7]

» Provide ventilation.[7]

Visualized Workflows

To further clarify the handling and emergency procedures, the following diagrams illustrate the
recommended workflows.
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Safe Handling Workflow

Preparation:
- Confirm ventilation (fume hood)
- Don appropriate PPE

Chemical Handling:
- Dispense chemical carefully
- Keep container closed when not in use

Post-Handling:
- Clean work area
- Decontaminate or dispose of PPE

Storage:
- Store in a cool, dry, well-ventilated area
- Keep away from incompatibles

Click to download full resolution via product page

Caption: A workflow for the safe handling of N-(3-Aminopropyl)morpholine.
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Emergency Response Workflow (Skin/Eye Contact)

Exposure Occurs
(Skin or Eye Contact)

Remove Contaminated Clothing

Flush with Water
(15+ minutes)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for skin or eye contact with N-(3-
Aminopropyl)morpholine.

Stability and Reactivity

N-(3-Aminopropyl)morpholine is stable under normal temperatures and pressures.[7] It is
incompatible with strong oxidizing agents, acids, acid anhydrides, acid chlorides, and
chloroformates.[2][8] Hazardous decomposition products include nitrogen oxides, carbon
monoxide, and carbon dioxide.[7][8] Hazardous polymerization will not occur.[7]

Disposal Considerations

Dispose of this chemical in accordance with federal, state, and local regulations. Contact a
licensed professional waste disposal service to dispose of this material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(3-Aminopropyl)morpholine safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057628#n-3-aminopropyl-morpholine-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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